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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocaproaldehyde, systematically known as 4-methylpentanal, is a six-carbon branched-chain

aldehyde with the chemical formula C₆H₁₂O.[1][2] It is a volatile organic compound and a

known biochemical, notably as a product of the enzymatic cleavage of the cholesterol side

chain during steroidogenesis.[3][4] Understanding the stability and degradation pathways of

isocaproaldehyde is crucial for researchers in various fields, including drug development,

where it may arise as a metabolite or a degradation product of larger molecules. Its reactive

aldehyde functional group makes it susceptible to a variety of chemical transformations,

influencing its biological activity and toxicological profile.

This technical guide provides a comprehensive overview of the current knowledge on the

stability and degradation of isocaproaldehyde, summarizing key data, outlining experimental

protocols, and visualizing its degradation pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of isocaproaldehyde is presented in

Table 1. It is a flammable liquid and requires careful handling and storage to maintain its

integrity.[1]

Table 1: Chemical and Physical Properties of Isocaproaldehyde
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Property Value Reference

IUPAC Name 4-methylpentanal [2]

Synonyms Isocaproaldehyde, Isohexanal [1][2]

CAS Number 1119-16-0 [1]

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [1]

Appearance Liquid -

Boiling Point 122-123 °C -

Flash Point 21 °C -

Stability Profile and Storage Recommendations
Isocaproaldehyde is chemically stable under standard ambient conditions when stored

properly. However, its aldehyde functionality makes it prone to degradation over time,

particularly when exposed to air, light, and elevated temperatures. For long-term storage, it is

recommended to keep isocaproaldehyde in a tightly sealed container under an inert

atmosphere, protected from light, and at a refrigerated temperature of 2-8°C. For stock

solutions, storage at -20°C is recommended, and they are generally usable for up to one

month.[5] The pure compound can be stored for up to 24 months under ideal conditions.[5]

Degradation Pathways
The degradation of isocaproaldehyde can proceed through both enzymatic and non-

enzymatic pathways. These pathways are critical in determining its biological fate and potential

for interaction with other molecules.

Enzymatic Degradation
In biological systems, isocaproaldehyde is primarily metabolized through reduction.

The main enzymatic degradation pathway for isocaproaldehyde is its reduction to the

corresponding primary alcohol, 4-methylpentan-1-ol. This reaction is catalyzed by NAD(P)H-
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dependent aldehyde reductases.

Aldose Reductase (AKR1B1): In mammalian tissues, particularly the adrenal glands, aldose

reductase is a major enzyme responsible for the reduction of isocaproaldehyde.[5] This

enzyme exhibits a high affinity for isocaproaldehyde, with a Michaelis constant (Km) value

of 1 µM.[5] The reaction utilizes NADPH as a cofactor.

Mouse Vas Deferens Protein (MVDP): Another enzyme implicated in the detoxification of

isocaproaldehyde is the mouse vas deferens protein (MVDP), an aldose reductase-like

protein.[6] MVDP also catalyzes the reduction of isocaproaldehyde to 4-methylpentan-1-ol.

[6][7]

The enzymatic reduction of isocaproaldehyde is a critical detoxification pathway, as

aldehydes are generally more reactive and potentially more toxic than their corresponding

alcohols.

Isocaproaldehyde
(4-Methylpentanal) 4-Methylpentan-1-olReduction NADP+

Aldose Reductase (AKR1B1)
Mouse Vas Deferens Protein (MVDP)

NADPH + H+
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Figure 1: Enzymatic reduction of isocaproaldehyde. (Within 100 characters)

Non-Enzymatic Degradation
Due to its reactive aldehyde group, isocaproaldehyde is susceptible to various non-enzymatic

degradation reactions, including oxidation, photolysis, and reactions with nucleophiles.

Aldehydes are readily oxidized to carboxylic acids. While specific kinetic data for

isocaproaldehyde oxidation is scarce, the general mechanism involves the formation of a

peroxy acid intermediate, which then converts to isocaproic acid (4-methylpentanoic acid). This

process can be initiated by atmospheric oxygen (autoxidation) and can be accelerated by heat,

light, and the presence of metal ions. The oxidation of aliphatic aldehydes can be a complex

process leading to a variety of products.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://sielc.com/separation-of-pentanal-4-methyl-on-newcrom-r1-hplc-column
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://sielc.com/separation-of-pentanal-4-methyl-on-newcrom-r1-hplc-column
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7188926/
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7188926/
https://pubs.acs.org/doi/10.1021/ja01146a049
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/product/b1672222?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://acp.copernicus.org/articles/23/10517/2023/acp-23-10517-2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliphatic aldehydes can undergo photodegradation upon exposure to ultraviolet (UV) light.[7][9]

The primary photochemical processes for aldehydes include Norrish Type I and Type II

reactions. For isocaproaldehyde, this could lead to the formation of various smaller volatile

compounds through cleavage of the carbon-carbon bonds adjacent to the carbonyl group.

The electrophilic carbonyl carbon of isocaproaldehyde is a target for nucleophilic attack.

Aldol Condensation: Under basic conditions, aldehydes with α-hydrogens, such as

isocaproaldehyde, can undergo self-condensation reactions (aldol condensation) to form β-

hydroxy aldehydes, which can subsequently dehydrate to form α,β-unsaturated aldehydes.

[10][11]

Reaction with Amino Acids: The aldehyde group can react with primary and secondary

amines, such as the amino groups of amino acids and proteins, to form Schiff bases

(imines).[12] This reaction is reversible but can lead to further, more stable products through

subsequent reactions like reduction or cyclization. While specific studies on

isocaproaldehyde are limited, this reactivity is a general characteristic of aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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